Cas no 74829-45-1 (Methane-d3, isocyanato-(9CI))

Methane-d3, isocyanato-(9CI) Properties

Names and Identifiers

• Methane-d3, isocyanato-(9CI)
• Isocyanato(²H₃)methane
• METHYL-D3 ISOCYANATE
• Isocyanato(~2~H_3_)methane
• methane-d_3_, isocyanato-
• AKOS005138024
• 74829-45-1
• DTXSID50996343
• +Expand

• InChIKey： HAMGRBXTJNITHG-FIBGUPNXSA-N
• Inchi： InChI=1S/C2H3NO/c1-3-2-4/h1H3/i1D3
• SMILES： CN=C=O

Computed Properties

• Exact Mass: 60.040293957g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 60.040293957g/mol
• Heavy Atom Count: 4
• Complexity: 44
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 29.4Ų